5-Benzoyl-4-hydroxy-6-(3-nitrophenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one
Description
5-Benzoyl-4-hydroxy-6-(3-nitrophenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one is a structurally complex 1,3-diazinan-2-one derivative characterized by three key substituents:
- 3-Nitrophenyl group at position 6, introducing a strong electron-withdrawing nitro (-NO₂) moiety.
- Trifluoromethyl (-CF₃) group at position 4, enhancing lipophilicity and metabolic stability.
The compound’s stereochemistry and conformation have likely been resolved using SHELX software, a widely trusted tool for small-molecule crystallography . The nitro group’s electron-deficient nature may influence reactivity, solubility, and intermolecular interactions, distinguishing it from structurally related analogs.
Properties
IUPAC Name |
5-benzoyl-4-hydroxy-6-(3-nitrophenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14F3N3O5/c19-18(20,21)17(27)13(15(25)10-5-2-1-3-6-10)14(22-16(26)23-17)11-7-4-8-12(9-11)24(28)29/h1-9,13-14,27H,(H2,22,23,26) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DXBNEPDFCBIQJD-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2C(NC(=O)NC2(C(F)(F)F)O)C3=CC(=CC=C3)[N+](=O)[O-] | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14F3N3O5 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.3 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
5-Benzoyl-4-hydroxy-6-(3-nitrophenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one, also referred to by its IUPAC name, is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, including antimicrobial, anti-inflammatory, and enzyme inhibition activities, supported by relevant data and research findings.
Chemical Structure and Properties
The molecular formula of the compound is . Its structure includes a benzoyl group, a hydroxyl group, and a trifluoromethyl moiety, which are critical for its biological activity.
Structural Representation
| Property | Value |
|---|---|
| Molecular Formula | |
| IUPAC Name | 5-benzoyl-4-hydroxy-6-(3-nitrophenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one |
| SMILES | [O-]N+=O |
| InChI Key | Not provided |
Antimicrobial Activity
Research indicates that derivatives of compounds similar to 5-benzoyl-4-hydroxy-6-(3-nitrophenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one exhibit antimicrobial properties. A study on related hydrazinecarboxamide derivatives showed moderate inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), with IC50 values ranging from 27.04 to 106.75 µM for AChE inhibition . This suggests that the compound could potentially serve as a scaffold for developing new antimicrobial agents.
Enzyme Inhibition
The compound's structure suggests potential as an enzyme inhibitor. A related study found that certain trifluoromethylbenzoyl derivatives exhibited significant inhibition against carboxylesterases (CEs), essential enzymes in drug metabolism. The aromaticity and flexibility of the compounds were crucial for their inhibitory activity .
Table 1: Enzyme Inhibition Data
| Enzyme | IC50 (µM) | Comments |
|---|---|---|
| Acetylcholinesterase | 27.04 - 106.75 | Moderate inhibition |
| Butyrylcholinesterase | 58.01 - 277.48 | Lower potency compared to AChE |
Case Studies
- Study on Related Compounds : A study involving N-alkyl derivatives demonstrated that these compounds displayed antimicrobial activity against Mycobacterium tuberculosis, suggesting that modifications in the side chains can influence biological activity significantly .
- Inhibition Studies : Another investigation into the structure-activity relationship (SAR) of similar diazinanone derivatives revealed that specific substitutions could enhance their inhibitory effects on various enzymes, indicating a promising pathway for drug development .
Comparison with Similar Compounds
Table 1: Substituent Variations and Key Features
Key Observations:
In contrast, the 4-hydroxyphenyl group in offers electron-donating properties, favoring hydrogen bonding and solubility.
Lipophilicity :
- The 4-chlorobenzoyl group in increases logP compared to the target compound’s benzoyl group. However, the 3-ethoxy-4-hydroxyphenyl substituent in balances lipophilicity with moderate solubility.
- The trifluoromethyl group (-CF₃) in all three compounds enhances membrane permeability but may reduce aqueous solubility.
Solubility :
- The hydroxyl and ethoxy groups in and improve solubility via hydrogen bonding, whereas the nitro group in the target compound likely reduces solubility due to its hydrophobic and electron-deficient nature.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
